Cas no 298708-81-3 (Bay 41-4109)

Bay 41-4109 structure
Product name:Bay 41-4109
CAS No:298708-81-3
MF:C18H13ClF3N3O2
MW:395.762933492661
MDL:MFCD11040978
CID:1439609
PubChem ID:489221
Bay 41-4109 Chemical and Physical Properties
Names and Identifiers
-
- (-)-4(R)-(2-Chloro-4-fluorophenyl)-2-(3,5-difluoropyridin-2-yl)-6-methyl-1,4-dihydropyrimidine-5-carboxylic acid methyl ester
- BAY-41-4109
- methyl (4R)-4-(2-chloro-4-fluorophenyl)-2-(3,5-difluoropyridin-2-yl)-6-methyl-1,4-dihydropyrimidine-5-carboxylate
- Bay41-4109
- Bayer 41-4109
- Bay 41-4109
- (4R)-4-(2-Chloro-4-fluorophényl)-2-(3,5-difluoro-2-pyridinyl)-6-méthyl-1,4-dihydro-5-pyrimidinecarboxylate de méthyle
- 5-Pyrimidinecarboxylic acid, 4-(2-chloro-4-fluorophenyl)-2-(3,5-difluoro-2-pyridinyl)-1,4-dihydro-6-methyl-, methyl ester, (4R)-
- Methyl (4R)-4-(2-chloro-4-fluorophenyl)-2-(3,5-difluoro-2-pyridinyl)-6-methyl-1,4-dihydro-5-pyrimidinecarboxylate
- Methyl-(4R)-4-(2-chlor-4-fluorphenyl)-2-(3,5-difluor-2-pyridinyl)-6-methyl-1,4-dihydro-5-pyrimidincarboxylat
- (4R)-4-(2-chloro-4-fluorophenyl)-2-(3,5-difluoro-2-pyridyl)-6-methyl-1,4-dihydropyrimidine-5-carboxylic acid methyl ester
- (4R)-4-(2-chloro-4-fluoro-phenyl)-2-(3,5-difluoro-2-pyridyl)-6-methyl-1,4-dihydropyrimidine-5-carboxylic acid methyl ester
- methyl (4R)-4-(2-chloro-4-fluoro-phenyl)-2-(3,5-difluoro-2-pyridyl)-6-methyl-1,4-dihydropyrimidine-5-carboxylate
- methyl (4R)-4-(2-chloro-4-fluoro-phenyl)-2-(3,5-difluoropyridin-2-yl)-6-methyl-1,4-dihydropyrimidine-5-carboxylate
- CS-6426
- (R)-Bay 41-4109
- SCHEMBL13886906
- MS-26664
- DTXSID401107166
- Methyl (4R)-4-(2-chloro-4-fluorophenyl)-2-(3,5-difluoro-2-pyridinyl)-1,4-dihydro-6-methyl-5-pyrimidinecarboxylate
- BDBM50278715
- EX-A7415
- UNII-M862I4T61O
- methyl (4R)-4-(2-chloro-4-fluorophenyl)-2-(3,5-difluoropyridin-2-yl)-6-methyl-3,4-dihydropyrimidine-5-carboxylate
- HY-100029
- DB-198373
- 298708-81-3
- (R)-methyl 4-(2-chloro-4-fluorophenyl)-2-(3,5-difluoropyridin-2-yl)-6-methyl-1,4-dihydropyrimidine-5-carboxylate
- BAY-414109
- CHEMBL605300
- AKOS040732549
- (-)-Bay-41-4109
- YLA70881
- Methyl (r)-4-(2-chloro-4-fluorophenyl)-2-(3,5-difluoropyridin-2-yl)-6-methyl-1,4-dihydropyrimidine-5-carboxylate
- Q27283615
- M862I4T61O
- G13716
-
- MDL: MFCD11040978
- Inchi: 1S/C18H13ClF3N3O2/c1-8-14(18(26)27-2)15(11-4-3-9(20)5-12(11)19)25-17(24-8)16-13(22)6-10(21)7-23-16/h3-7,15H,1-2H3,(H,24,25)/t15-/m0/s1
- InChI Key: FVNJBPMQWSIGJK-HNNXBMFYSA-N
- SMILES: ClC1C=C(C=CC=1[C@H]1C(C(=O)OC)=C(C)N([H])C(C2=C(C=C(C=N2)F)F)=N1)F
Computed Properties
- Exact Mass: 395.0648388g/mol
- Monoisotopic Mass: 395.0648388g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 645
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6Ų
- XLogP3: 3.1
Experimental Properties
- Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (5.5E-3 g/L) (25 ºC),
Bay 41-4109 Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Bay 41-4109 Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce48372-10mg |
Bay 41-4109 (Bayer 41-4109) |
298708-81-3 | 98% | 10mg |
¥4457.00 | 2023-09-08 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce48372-50mg |
Bay 41-4109 (Bayer 41-4109) |
298708-81-3 | 98% | 50mg |
¥13374.00 | 2023-09-08 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B879742-5mg |
Bay 41-4109 |
298708-81-3 | ≥98% | 5mg |
¥4,702.50 | 2022-09-02 | |
SHANG HAI TAO SHU Biotechnology Co., Ltd. | T10480L-1 mg |
Bay 41-4109 |
298708-81-3 | 1mg |
¥1905.00 | 2022-04-26 | ||
DC Chemicals | DC10294-1 g |
Bay 41-4109 |
298708-81-3 | >98% | 1g |
$3800.0 | 2022-03-01 | |
ChemScence | CS-6426-10mg |
Bay 41-4109 |
298708-81-3 | 98.39% | 10mg |
$1200.0 | 2022-04-27 | |
ChemScence | CS-6426-1mg |
Bay 41-4109 |
298708-81-3 | 98.39% | 1mg |
$264.0 | 2022-04-27 | |
MedChemExpress | HY-100029-50mg |
Bay 41-4109 |
298708-81-3 | 98.98% | 50mg |
¥7800 | 2024-04-18 | |
MedChemExpress | HY-100029-1mg |
Bay 41-4109 |
298708-81-3 | 98.98% | 1mg |
¥2200 | 2023-08-31 | |
DC Chemicals | DC10294-1g |
Bay 41-4109 |
298708-81-3 | >98% | 1g |
$3800.0 | 2023-09-15 |
Bay 41-4109 Related Literature
-
Tanachote Ruengsatra,Arthitaya Meeprasert,Eakkaphon Rattanangkool,Sirikan Deesiri,Jakkrit Srisa,Udomsak Udomnilobol,Wilasinee Dunkoksung,Natthaya Chuaypen,Rattanaporn Kiatbumrung,Pisit Tangkijvanich,Sornkanok Vimolmangkang,Khanitha Pudhom,Thomayant Prueksaritanont RSC Adv. 2023 13 29004
-
Yoshio Nishimura,Takanori Kubo,Saho Takayama,Hanako Yoshida,Hidetsura Cho RSC Adv. 2022 12 28113
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Tamás Vermes,Mark Kielpinski,Thomas Henkel,Miquel A. Pericàs,Esther Alza,Angelica Corcuera,Helmut Buschmann,Thomas Goldner,Andreas Urban Anal. Methods 2022 14 135
-
Na Liu,Fabao Zhao,Haiyong Jia,Diwakar Rai,Peng Zhan,Xuemei Jiang,Xinyong Liu Med. Chem. Commun. 2015 6 521
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:298708-81-3)Bay 41-4109

Purity:99%
Quantity:5mg
Price ($):316.0